Cas no 2287286-73-9 (2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride)

• Product Name: 2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride
• CAS No: 2287286-73-9
• MF: C₇H₁₄ClNO₃
• MW: 195.643961429596
• CID: 6386443
• PubChem ID: 137943204
• Update Time: 2025-06-08

2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[5-(aminomethyl)oxolan-3-yl]acetic acid hydrochloride
• 2287286-73-9
• 2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride
• EN300-6735942
• Z3481962152

• Inchi： 1S/C7H13NO3.ClH/c8-3-6-1-5(4-11-6)2-7(9)10;/h5-6H,1-4,8H2,(H,9,10);1H
• InChI Key： DBUGJPTZIHBFOO-UHFFFAOYSA-N
• SMILES： Cl.O1CC(CC(=O)O)CC1CN

Computed Properties

• Exact Mass: 195.0662210g/mol
• Monoisotopic Mass: 195.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.6Ų

Additional information on 2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride

Comprehensive Introduction to 2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride (CAS No. 2287286-73-9)

2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride (CAS No. 2287286-73-9) is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its oxolan (tetrahydrofuran) ring and aminomethyl functional group, has garnered attention for its unique structural properties and applications in drug discovery. Researchers are increasingly exploring its role as a building block for synthesizing novel therapeutics, particularly in targeting metabolic disorders and neurological conditions.

The molecular structure of 2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride features a hydrochloride salt form, enhancing its solubility and stability for laboratory use. Its carboxylic acid moiety allows for versatile chemical modifications, making it valuable for peptide synthesis and bioconjugation. Recent studies highlight its relevance in developing small-molecule inhibitors, a hot topic in oncology and immunology research. Users searching for "CAS 2287286-73-9 applications" or "oxolan derivatives in medicine" will find this compound aligns with trends in precision medicine and targeted drug delivery.

From a synthetic chemistry perspective, the aminomethyl-oxolan scaffold offers a balance between rigidity and flexibility, a trait sought after in drug design. This has led to its inclusion in libraries for high-throughput screening (HTS), addressing frequent queries like "HTS-compatible compounds 2024." Its hydrochloride form also simplifies purification processes, a practical advantage noted in forums discussing "lab-scale synthesis optimization."

Environmental and safety profiles of 2-[5-(Aminomethyl)oxolan-3-yl]acetic acid;hydrochloride comply with standard laboratory guidelines, though proper handling protocols are recommended. Its non-hazardous nature distinguishes it from regulated substances, aligning with searches for "safe research chemicals." As interest grows in green chemistry, this compound’s efficient synthesis routes—often involving catalytic hydrogenation—resonate with sustainable practices.

In summary, CAS 2287286-73-9 represents a convergence of innovation and utility, answering demand for "multifunctional pharmaceutical intermediates." Its adaptability across biomedical research sectors ensures continued relevance, while its structural elegance inspires advancements in molecular engineering.